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Compound of Interest

Compound Name: Bix 01294

Cat. No.: B1192386 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the dissolution and preparation of Bix 01294
stock solutions in Dimethyl Sulfoxide (DMSO). Bix 01294 is a potent and selective inhibitor of

G9a and G9a-like protein (GLP) histone methyltransferases, crucial enzymes in epigenetic

regulation. Adherence to these guidelines will ensure the accurate preparation and storage of

Bix 01294 for reliable experimental outcomes.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of Bix 01294 is essential for

its effective use in research.
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Property Value Source

Molecular Formula C₂₈H₃₈N₆O₂ [1]

Molecular Weight 490.64 g/mol [1][2]

Appearance White to off-white solid [2]

Purity >95%

Solubility in DMSO >10 mM to 260 mg/mL [3][4]

Storage of Solid -20°C for up to 3 years [1][4]

Storage of Solution -80°C for up to 1 year [1][4]

Experimental Protocol: Preparation of a 10 mM Bix
01294 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of Bix 01294 in DMSO.

Materials:

Bix 01294 powder (Molecular Weight: 490.64 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or incubator set to 37°C (optional)

Sonicator (optional)

Procedure:
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Equilibration: Allow the vial of Bix 01294 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh out the desired amount of Bix 01294 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.906

mg of Bix 01294.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

Bix 01294 powder. For a 10 mM solution from 4.906 mg of powder, add 1 mL of DMSO. It is

recommended to use fresh DMSO as moisture can reduce the solubility of Bix 01294.[5]

Dissolution:

Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming of the solution in a 37°C water

bath for 10-15 minutes can aid in dissolution.[3]

Alternatively, sonication in an ultrasonic bath for a few minutes can also be used to break

up any aggregates and promote solubilization.[1][4]

Visual Inspection: Visually inspect the solution to ensure that the Bix 01294 has completely

dissolved and that no particulate matter is visible. The solution should be clear.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in microcentrifuge tubes or amber glass

vials.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1][4] For short-term

storage, -20°C is also acceptable.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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